Cas no 2351859-00-0 (tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate)
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28274681
- 2351859-00-0
- tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate
-
- Inchi: 1S/C11H19N3O2/c1-7-8(6-14(5)13-7)9(12)10(15)16-11(2,3)4/h6,9H,12H2,1-5H3
- InChI Key: DCTBBMGIJUCSGO-UHFFFAOYSA-N
- SMILES: O(C(C(C1=CN(C)N=C1C)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 225.147726857g/mol
- Monoisotopic Mass: 225.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 70.1Ų
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28274681-1g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 1g |
$1429.0 | 2023-09-09 | ||
| Enamine | EN300-28274681-5g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 5g |
$4143.0 | 2023-09-09 | ||
| Enamine | EN300-28274681-10g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 10g |
$6144.0 | 2023-09-09 | ||
| Enamine | EN300-28274681-0.05g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 95.0% | 0.05g |
$1200.0 | 2025-03-19 | |
| Enamine | EN300-28274681-0.1g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 95.0% | 0.1g |
$1257.0 | 2025-03-19 | |
| Enamine | EN300-28274681-0.25g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 95.0% | 0.25g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28274681-0.5g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 95.0% | 0.5g |
$1372.0 | 2025-03-19 | |
| Enamine | EN300-28274681-1.0g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 95.0% | 1.0g |
$1429.0 | 2025-03-19 | |
| Enamine | EN300-28274681-2.5g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 95.0% | 2.5g |
$2800.0 | 2025-03-19 | |
| Enamine | EN300-28274681-5.0g |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate |
2351859-00-0 | 95.0% | 5.0g |
$4143.0 | 2025-03-19 |
tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate
Research Brief on tert-Butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate (CAS: 2351859-00-0)
The compound tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate (CAS: 2351859-00-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and tert-butyl ester functionality, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.
One of the key areas of interest is the role of this compound in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the pyrazole moiety in tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate provides a scaffold for interactions with kinase active sites. Recent publications highlight its use in the development of selective inhibitors for kinases such as JAK and CDK families, which are implicated in cancer and autoimmune disorders.
In addition to its applications in kinase inhibitor development, this compound has also been investigated for its utility in peptide mimetics and prodrug strategies. The tert-butyl ester group offers stability under physiological conditions, while the amino functionality allows for further derivatization, making it a valuable building block in medicinal chemistry. Recent synthetic methodologies have focused on optimizing the yield and purity of this intermediate, with advancements in catalytic asymmetric synthesis being particularly noteworthy.
Recent preclinical studies have demonstrated the efficacy of derivatives of tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate in animal models of disease. For instance, one study reported significant tumor growth inhibition in xenograft models using a JAK2 inhibitor derived from this scaffold. These findings underscore the potential of this compound as a cornerstone in the design of next-generation therapeutics.
Despite these promising developments, challenges remain in the scalability and pharmacokinetic optimization of derivatives based on this scaffold. Researchers are actively exploring novel formulations and delivery systems to address these limitations. Future directions include the integration of computational chemistry tools to predict and enhance the binding affinity and selectivity of these compounds.
In conclusion, tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate (CAS: 2351859-00-0) represents a promising intermediate in the development of targeted therapies. Its versatility and potential for further modification make it a valuable asset in the pharmaceutical industry. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.
2351859-00-0 (tert-butyl 2-amino-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)